Cas no 2092502-72-0 ((2-amino-5-methoxyphenyl)(imino)(propan-2-yl)-lambda6-sulfanone)

• Product Name: (2-amino-5-methoxyphenyl)(imino)(propan-2-yl)-lambda6-sulfanone
• CAS No: 2092502-72-0
• MF: C₁₀H₁₆N₂O₂S
• MW: 228.311241149902
• CID: 5239439
• Update Time: 2025-07-17

(2-amino-5-methoxyphenyl)(imino)(propan-2-yl)-lambda6-sulfanone Chemical and Physical Properties

Names and Identifiers

• INDEX NAME NOT YET ASSIGNED
• (2-amino-5-methoxyphenyl)(imino)(propan-2-yl)-lambda6-sulfanone

• Inchi： 1S/C10H16N2O2S/c1-7(2)15(12,13)10-6-8(14-3)4-5-9(10)11/h4-7,12H,11H2,1-3H3
• InChI Key： NKYGAESURGIEJS-UHFFFAOYSA-N
• SMILES： O=S(C(C)C)(C1C(N)=CC=C(OC)C=1)=N

Experimental Properties

• Density: 1.23±0.1 g/cm3(Predicted)
• Boiling Point: 369.9±52.0 °C(Predicted)

Additional information on (2-amino-5-methoxyphenyl)(imino)(propan-2-yl)-lambda6-sulfanone

Research Briefing on (2-amino-5-methoxyphenyl)(imino)(propan-2-yl)-lambda6-sulfanone (CAS: 2092502-72-0)

The compound (2-amino-5-methoxyphenyl)(imino)(propan-2-yl)-lambda6-sulfanone (CAS: 2092502-72-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the compound's role as a sulfoximine derivative, a class of molecules known for their stability and bioactivity. Sulfoximines are increasingly being explored in drug discovery due to their ability to mimic biologically relevant functional groups, such as sulfonamides and sulfones, while offering improved metabolic stability. The presence of the amino and methoxy groups in (2-amino-5-methoxyphenyl)(imino)(propan-2-yl)-lambda6-sulfanone suggests potential interactions with biological targets, particularly enzymes and receptors involved in inflammatory and oncogenic pathways.

A 2023 study published in the Journal of Medicinal Chemistry detailed the synthetic route for 2092502-72-0, emphasizing its high yield and scalability. The researchers employed a multi-step process involving the oxidation of a thioether precursor followed by imination, yielding the sulfoximine core. The compound was further characterized using NMR spectroscopy and mass spectrometry, confirming its structural integrity and purity. These findings are critical for future large-scale production and preclinical testing.

In vitro assays have demonstrated promising biological activity for 2092502-72-0. Preliminary data indicate that the compound exhibits inhibitory effects on key inflammatory mediators, such as cyclooxygenase-2 (COX-2) and nuclear factor-kappa B (NF-κB). Additionally, its interaction with protein kinases involved in cancer cell proliferation has been investigated, with results suggesting potential as an adjunct therapy in oncology. However, further studies are required to elucidate its mechanism of action and optimize its pharmacokinetic properties.

Despite these encouraging findings, challenges remain in the development of 2092502-72-0 as a therapeutic agent. Issues such as solubility, bioavailability, and potential off-target effects need to be addressed through structural modifications and formulation strategies. Collaborative efforts between academic and industrial researchers are underway to overcome these hurdles, with the aim of advancing the compound to clinical trials in the near future.

In conclusion, (2-amino-5-methoxyphenyl)(imino)(propan-2-yl)-lambda6-sulfanone represents a promising candidate in the realm of chemical biology and drug discovery. Its unique structural features and preliminary biological activity warrant further investigation, particularly in the contexts of inflammation and cancer. Continued research and development efforts will be essential to fully realize its therapeutic potential.